molecular formula C12H16O4S2 B8387298 2-Isobutylsulfanyl-5-methanesulfonyl-benzoic acid

2-Isobutylsulfanyl-5-methanesulfonyl-benzoic acid

Cat. No.: B8387298
M. Wt: 288.4 g/mol
InChI Key: RMZWAGKEALXPLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isobutylsulfanyl-5-methanesulfonyl-benzoic acid is a useful research compound. Its molecular formula is C12H16O4S2 and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O4S2

Molecular Weight

288.4 g/mol

IUPAC Name

2-(2-methylpropylsulfanyl)-5-methylsulfonylbenzoic acid

InChI

InChI=1S/C12H16O4S2/c1-8(2)7-17-11-5-4-9(18(3,15)16)6-10(11)12(13)14/h4-6,8H,7H2,1-3H3,(H,13,14)

InChI Key

RMZWAGKEALXPLU-UHFFFAOYSA-N

Canonical SMILES

CC(C)CSC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.58 mmol 2-fluoro-5-methanesulfonyl-benzoic acid (Example B4(b)) in 6 ml N,N-dimethylformamide were added 13.8 mol cesium carbonate and 9.97 mmol 2-methyl-1-propanethiol and the mixture was stirred at 90° C. for 30 min. The reaction mixture was then cooled to room temperature and acidified to pH1 by addition of hydrochloric acid before being extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate and concentrated in vacuo to afford the title compound as a white solid which was used in the next step without further purification (yield 99%). MS (m/e): 287.0 ([M−H]−, 100%).
Quantity
4.58 mmol
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
13.8 mol
Type
reactant
Reaction Step Two
Quantity
9.97 mmol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
6 mL
Type
solvent
Reaction Step Five
Yield
99%

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